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Compound of Interest

Compound Name: 2-Methyl-2-phenylpentanal

Cat. No.: B15269231

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 2-Methyl-
2-phenylpentanal, an organic aldehyde. Due to a scarcity of publicly available experimental
data for this specific compound, this document combines computational predictions with

established experimental protocols for determining the key physical characteristics of liquid
aldehydes.

Core Physical Properties

Quantitative data for 2-Methyl-2-phenylpentanal is primarily based on computational models.
The following table summarizes the available information.
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Property Value Source
Molecular Formula C12H160 PubChem[1]
Molecular Weight 176.25 g/mol PubChem[1]
CAS Number 858786-09-1 PubChem[1]
Boiling Point No data available

Melting Point No data available

Density No data available

Refractive Index No data available

Experimental Protocols for Physical Property
Determination

In the absence of specific experimental data for 2-Methyl-2-phenylpentanal, the following are
detailed, generalized methodologies for determining the primary physical properties of liquid
aldehydes. These protocols are standard in organic chemistry laboratories.[2]

Determination of Boiling Point by Simple Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. Simple distillation is a common method for determining the
boiling point of a pure liquid.[2]

Methodology:

o Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom
flask, a distillation head with a thermometer adapter, a condenser, a receiving flask, and a
heat source (e.g., heating mantle).

o Sample Preparation: Place a sample of 2-Methyl-2-phenylpentanal into the round-bottom
flask, along with a few boiling chips to ensure smooth boiling.

o Heating: Begin to gently heat the flask.
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o Temperature Reading: The temperature will rise and then stabilize as the liquid begins to boill
and its vapor condenses. The constant temperature observed on the thermometer during the
collection of the distillate is the boiling point of the liquid.

Workflow for Boiling Point Determination

Assemble Distillation Apparatus

:

Add Sample and Boiling Chips to Flask

:

Gently Heat the Flask

:

Record Stable Temperature During Distillation

:

Observed Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Determination of Density

The density of a substance is its mass per unit volume. For a liquid, this can be determined by
measuring the mass of a known volume.

Methodology:

o Mass of Empty Container: Accurately weigh a clean, dry volumetric flask or pycnometer.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15269231?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15269231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Volume of Sample: Fill the container to a calibrated mark with 2-Methyl-2-phenylpentanal.
» Mass of Filled Container: Weigh the container with the sample.

o Calculation: The density is calculated by dividing the mass of the sample (mass of filled
container minus mass of empty container) by the known volume.
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Workflow for Density Measurement

Weigh Empty Volumetric Flask

:

Fill Flask to Calibrated Mark with Sample

:

Weigh Filled Flask

:

Calculate Mass of Sample

:

Density = Mass / Volume

Logical Steps for Refractive Index Measurement

Calibrate Refractometer

:

Apply Sample to Prism

:

Adjust for Sharp Dividing Line

:

Read Refractive Index from Scale
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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